![molecular formula C61H51ClN8O15 B1256136 22-[[2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]-34-chloro-25-(3,5-dihydroxyphenyl)-38,51-dihydroxy-23,26,29,44,46-pentaoxo-7,36-dioxa-18,24,27,30,43,45-hexazanonacyclo[29.13.2.23,6.232,35.18,12.113,17.137,41.010,28.016,20]tripentaconta-3(53),4,6(52),8,10,12(51),13(50),14,16,19,32,34,37,39,41(47),48-hexadecaene-42-carboxylic acid](/img/structure/B1256136.png)
22-[[2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]-34-chloro-25-(3,5-dihydroxyphenyl)-38,51-dihydroxy-23,26,29,44,46-pentaoxo-7,36-dioxa-18,24,27,30,43,45-hexazanonacyclo[29.13.2.23,6.232,35.18,12.113,17.137,41.010,28.016,20]tripentaconta-3(53),4,6(52),8,10,12(51),13(50),14,16,19,32,34,37,39,41(47),48-hexadecaene-42-carboxylic acid
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Overview
Description
22-[[2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]-34-chloro-25-(3,5-dihydroxyphenyl)-38,51-dihydroxy-23,26,29,44,46-pentaoxo-7,36-dioxa-18,24,27,30,43,45-hexazanonacyclo[29.13.2.23,6.232,35.18,12.113,17.137,41.010,28.016,20]tripentaconta-3(53),4,6(52),8,10,12(51),13(50),14,16,19,32,34,37,39,41(47),48-hexadecaene-42-carboxylic acid is a natural product found in Microtetraspora and Nonomuraea with data available.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Antimicrobial Properties : Derivatives of hydroxyphenyl-containing amino acids, similar to the compound , have been synthesized and evaluated for their antimicrobial activity. Compounds exhibiting significant antimicrobial activity against bacteria like Staphylococcus aureus and Mycobacterium luteum, and fungi such as Candida tenuis and Aspergillus niger, have been identified (Mickevičienė et al., 2015).
Synthesis of Bioactive Compounds
- Synthesis of Bioactive Molecules : Research indicates the synthesis of compounds with amino- and hydroxy-substituted cyclic amino groups, leading to bioactive molecules like pyridonecarboxylic acids. These compounds have shown promise in biological studies, suggesting potential medical applications (Egawa et al., 1984).
Role in the Synthesis of Polyhydroxyindolizidines
- Synthesis of Polyhydroxyindolizidines : Hydroxyphenyl-related compounds have been used in the synthesis of polyhydroxyindolizidines, complex molecules with potential pharmacological relevance (Izquierdo et al., 1999).
Synthesis and Antioxidant Activity
- Antioxidant Properties : Derivatives of chloro- and hydroxyphenyl-containing compounds have been synthesized and identified as potent antioxidants. Their antioxidant activity was found to be higher than well-known antioxidants like ascorbic acid, indicating their potential use in therapeutic or preventive treatments (Tumosienė et al., 2019).
Peptide Synthesis and Applications
- Peptide Synthesis : Compounds with amino acid residues, similar to the target compound, have been used in the synthesis of tripeptides, penta-peptides, and heptapeptides. These peptides have potential applications in medicinal chemistry and drug design (Seebach et al., 1994).
Role in Luminescence and Complex-Forming Properties
- Luminescence and Complex Formation : Hydroxyphenyl derivatives have been studied for their unique luminescence and complex-forming properties. These characteristics are important for applications in material science and bioimaging (Vasin et al., 2013).
properties
Molecular Formula |
C61H51ClN8O15 |
---|---|
Molecular Weight |
1171.6 g/mol |
IUPAC Name |
22-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-34-chloro-25-(3,5-dihydroxyphenyl)-38,51-dihydroxy-23,26,29,44,46-pentaoxo-7,36-dioxa-18,24,27,30,43,45-hexazanonacyclo[29.13.2.23,6.232,35.18,12.113,17.137,41.010,28.016,20]tripentaconta-3(53),4,6(52),8,10,12(51),13(50),14,16,19,32,34,37,39,41(47),48-hexadecaene-42-carboxylic acid |
InChI |
InChI=1S/C61H51ClN8O15/c62-41-20-30-7-14-47(41)85-48-23-31(6-13-46(48)74)53(61(82)83)70-56(77)44-16-28-3-10-38(11-4-28)84-49-24-33-19-40(54(49)75)29-5-12-39-34(26-64-43(39)21-29)22-45(65-55(76)42(63)15-27-1-8-35(71)9-2-27)57(78)67-51(32-17-36(72)25-37(73)18-32)59(80)69-52(33)60(81)68-50(30)58(79)66-44/h1-14,17-21,23-26,42,44-45,50-53,64,71-75H,15-16,22,63H2,(H,65,76)(H,66,79)(H,67,78)(H,68,81)(H,69,80)(H,70,77)(H,82,83) |
InChI Key |
UFHMIPMOTWJTKL-UHFFFAOYSA-N |
SMILES |
C1C2C(=O)NC(C3=CC(=C(C=C3)O)OC4=C(C=C(C=C4)C(C(=O)N2)NC(=O)C5C6=CC(=C(C(=C6)OC7=CC=C1C=C7)O)C8=CC9=C(C=C8)C(=CN9)CC(C(=O)NC(C(=O)N5)C1=CC(=CC(=C1)O)O)NC(=O)C(CC1=CC=C(C=C1)O)N)Cl)C(=O)O |
Canonical SMILES |
C1C2C(=O)NC(C3=CC(=C(C=C3)O)OC4=C(C=C(C=C4)C(C(=O)N2)NC(=O)C5C6=CC(=C(C(=C6)OC7=CC=C1C=C7)O)C8=CC9=C(C=C8)C(=CN9)CC(C(=O)NC(C(=O)N5)C1=CC(=CC(=C1)O)O)NC(=O)C(CC1=CC=C(C=C1)O)N)Cl)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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